2-Cyanopyrimidine-5-carboxylic acid

• IUPAC Name: 2-cyanopyrimidine-5-carboxylic acid
• InChI: InChI=1S/C6H3N3O2/c7-1-5-8-2-4(3-9-5)6(10)11/h2-3H,(H,10,11)
• InChI Key: GZCITSSHGGYVFC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=N1)C#N)C(=O)O
• Molecular Formula: C6H3N3O2
• Molecular Weight: 149.11 g/mol

Description

2-Cyanopyrimidine-5-carboxylic acid is a chemical compound with the molecular formula C6H3N3O2. It is a solid substance stored at refrigerator temperatures.

Molecular Structure Analysis

The molecular structure of 2-Cyanopyrimidine-5-carboxylic acid consists of 6 carbon atoms, 3 nitrogen atoms, 3 hydrogen atoms, and 2 oxygen atoms.

Physical And Chemical Properties Analysis

2-Cyanopyrimidine-5-carboxylic acid is a solid substance stored at refrigerator temperatures. It has a molecular weight of 149.11.

Scientific Research Applications

Applications of 2-Cyanopyrimidine-5-carboxylic Acid in Scientific Research

Liquid-Crystal Characteristics

2-Cyanopyrimidine-5-carboxylic acid derivatives, particularly 5-arylpyrimidine-2-carboxylic acids, have been studied for their liquid-crystal characteristics. Aryl esters of these acids exhibit nematic liquid crystals properties, with some showing thermally stable mesophases and existence ranges of 50–80 °C. The introduction of specific groups, like a butyloxy group, at certain positions of the molecule can lead to the appearance of nematic characteristics, indicating the potential for applications in liquid-crystal display technologies (Mikhaleva et al., 1986).

Synthesis Pathways

5-Cyanopyrimidine derivatives have been synthesized starting from 5-aminopyrimidine derivatives through reactions like the extended Sandmeyer reaction. These derivatives can be hydrolyzed to obtain pyrimidine-5-carboxylic acids, providing a synthesis route that yields high purity compounds with good efficiency. This highlights the chemical versatility and the potential for 2-Cyanopyrimidine-5-carboxylic acid to be used as a building block in various chemical syntheses (Hee et al., 1969).

Coordination Polymers and Magnetic Properties

The compound has been used to create coordination polymers with interesting magnetic properties. For example, 2-cyanopyrimidine was used in a hydrothermal reaction to generate coordination polymers with metal ions. These polymers exhibit antiferromagnetic interactions and, in some cases, spin-canted antiferromagnetism leading to weak ferromagnetism. This indicates potential applications in magnetic materials and devices (Rodrı́guez-Diéguez et al., 2007).

Bioconversion and Building Block for Antituberculous Agents

The bioconversion of 2-cyanopyrazine to 5-hydroxypyrazine-2-carboxylic acid using specific microbial strains has been demonstrated. The product, 5-hydroxypyrazine-2-carboxylic acid, is a versatile building block for the synthesis of new antituberculous agents, showing the potential of 2-Cyanopyrimidine-5-carboxylic acid derivatives in pharmaceutical applications (Wieser et al., 1997).

Safety and Hazards

2-Cyanopyrimidine-5-carboxylic acid is classified as a dangerous substance. It has hazard statements H301, H311, H331, and precautionary statements P233, P261, P264, P270, P271, P280, P302, P304, P310, P330, P340, P352, P361, P403, P405.